5-chloro-2-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C22H18ClN3O4S/c1-14-24-19-6-4-3-5-18(19)22(27)26(14)17-10-8-16(9-11-17)25-31(28,29)21-13-15(23)7-12-20(21)30-2/h3-13,25H,1-2H3
• InChI Key: DMSMHTUMNKSBFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C22H18ClN3O4S
• Molecular Weight: 455.9 g/mol

Description

5-chloro-2-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H18ClN3O4S and its molecular weight is 455.91. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-2-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Therapeutic Applications

• Cognitive Enhancing Properties : A related compound, SB-399885, demonstrated potent and selective antagonistic properties against the 5-HT6 receptor, with potential cognitive-enhancing effects that could be mediated through enhancements of cholinergic function. This suggests potential therapeutic utility in disorders characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Chemical Synthesis and Characterization

• Synthesis of Quinazoline Derivatives : Research on the synthesis and characterization of N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl), substituted benzene sulfonamide derivatives explored their pharmacological profiles, indicating the potential of such compounds as diuretic and antihypertensive agents (Rahman et al., 2014).

Antimicrobial and Antitumor Activities

• Novel Quinazolinone Derivatives : The synthesis and antimicrobial activity evaluation of novel quinazolinone derivatives highlighted their potential for treating microbial infections, demonstrating the broad utility of such compounds in developing new antimicrobials (Habib et al., 2012).

• Anticancer Potential : A study on 4-chloro-N-(4,5-dihydro-5-oxo-1-R2-1H-1,2,4-triazol-3-yl)-5-methyl-2-(R1-methylthio)benzenesulfonamide derivatives indicated their potential as anticancer agents, with certain compounds showing remarkable activity against various human tumor cell lines (Sławiński et al., 2012).